![molecular formula C16H14Br2N2O2S B14873694 N-[(2-bromo-4-methylphenyl)carbamothioyl]-2-(4-bromophenoxy)acetamide](/img/structure/B14873694.png)
N-[(2-bromo-4-methylphenyl)carbamothioyl]-2-(4-bromophenoxy)acetamide
Description
N-[(2-bromo-4-methylphenyl)carbamothioyl]-2-(4-bromophenoxy)acetamide is an organic compound with a complex structure that includes bromine, methyl, and phenyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N-[(2-bromo-4-methylphenyl)carbamothioyl]-2-(4-bromophenoxy)acetamide typically involves the reaction of 2-bromo-4-methylphenyl isothiocyanate with 4-bromophenoxyacetic acid. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The mixture is stirred at room temperature for several hours to ensure complete reaction .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated
Properties
Molecular Formula |
C16H14Br2N2O2S |
|---|---|
Molecular Weight |
458.2 g/mol |
IUPAC Name |
N-[(2-bromo-4-methylphenyl)carbamothioyl]-2-(4-bromophenoxy)acetamide |
InChI |
InChI=1S/C16H14Br2N2O2S/c1-10-2-7-14(13(18)8-10)19-16(23)20-15(21)9-22-12-5-3-11(17)4-6-12/h2-8H,9H2,1H3,(H2,19,20,21,23) |
InChI Key |
REOJSKSASLFZTG-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=S)NC(=O)COC2=CC=C(C=C2)Br)Br |
Origin of Product |
United States |
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